Cas no 938740-01-3 (5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde)

5-(4-{5H-Pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core linked to a thiophene-2-carbaldehyde moiety via a piperazine bridge. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of kinase inhibitors or other biologically active molecules. The presence of both electron-rich and electron-deficient aromatic systems enhances its reactivity, enabling diverse functionalization. The aldehyde group offers a versatile handle for further derivatization, while the piperazine spacer improves solubility and pharmacokinetic properties. Its well-defined synthetic route and high purity make it suitable for research applications in drug discovery and development.

5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde structure

938740-01-3 structure

Product Name:5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde

CAS No:938740-01-3

MF:C₁₄H₁₄N₆OS

MW:314.365560054779

CID:5682626

PubChem ID:16627021

Update Time:2025-05-22

5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- AKOS001402631
- Z237579876
- EN300-26609592
- 938740-01-3
- 5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde
- Inchi： 1S/C14H14N6OS/c21-8-10-1-2-12(22-10)19-3-5-20(6-4-19)14-11-7-17-18-13(11)15-9-16-14/h1-2,7-9H,3-6H2,(H,15,16,17,18)
- InChI Key： OYHVCIRYIIFYSR-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1N1CCN(C2C3C=NNC=3N=CN=2)CC1

Computed Properties

Exact Mass: 314.09498026g/mol
Monoisotopic Mass: 314.09498026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 106Å²

5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26609404-0.05g		938740-01-3	90%	0.05g	$212.0	2023-09-13
Enamine	EN300-26609592-0.05g		938740-01-3	90%	0.05g	$212.0	2023-11-13

5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde Related Literature

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Additional information on 5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde

Recent Advances in the Study of 5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde (CAS: 938740-01-3)

The compound 5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde (CAS: 938740-01-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine and thiophene moieties, has been investigated for its role as a kinase inhibitor, particularly in targeting pathways implicated in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific kinases, such as Janus kinase (JAK) and Bruton's tyrosine kinase (BTK), which are critical in signal transduction pathways involved in cell proliferation and immune responses. Structural-activity relationship (SAR) studies have revealed that the thiophene-2-carbaldehyde group enhances binding affinity and selectivity, while the pyrazolo[3,4-d]pyrimidine core contributes to the compound's stability and bioavailability. These insights have paved the way for the development of derivatives with improved therapeutic profiles.

In addition to its kinase inhibitory properties, 5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde has shown promise in modulating other biological targets. Recent in vitro and in vivo studies have demonstrated its potential as an anti-inflammatory agent, with notable effects in reducing cytokine production and attenuating inflammatory responses. These findings suggest broader applications beyond oncology, including the treatment of autoimmune disorders and chronic inflammatory conditions.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Researchers are currently exploring formulation strategies to enhance its solubility and bioavailability, as well as investigating combination therapies to mitigate potential resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(4-{5H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)thiophene-2-carbaldehyde represents a promising scaffold for the development of novel therapeutics targeting kinase-dependent pathways. Ongoing research aims to further elucidate its biological effects, optimize its chemical structure, and validate its efficacy in clinical settings. The compound's multifaceted pharmacological profile underscores its potential to address unmet medical needs in oncology and inflammation.